2-(2-Aminopurin-9-yl)ethanol

• IUPAC Name: 2-(2-aminopurin-9-yl)ethanol
• InChI: InChI=1S/C7H9N5O/c8-7-9-3-5-6(11-7)12(1-2-13)4-10-5/h3-4,13H,1-2H2,(H2,8,9,11)
• InChI Key: XCPHJACVZTYUJN-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=N1)N)N(C=N2)CCO
• Molecular Formula: C7H9N5O
• DSSTOX Substance ID: DTXSID70322443
• Molecular Weight: 179.18 g/mol
• CAS RN: 7471-56-9

Description

“2-(2-Aminopurin-9-yl)ethanol” is a chemical compound. It is also known as "2-(6-amino-9H-purin-9-yl)ethan-1-ol". It is used for research and development purposes.

Synthesis Analysis

The synthesis of “2-(2-Aminopurin-9-yl)ethanol” involves interesting coordination frameworks prepared from 3- (2-aminopurin-9-yl)propanenitrile ligand with corresponding transition metal salts. Another method involves the interaction of 6-chloropurines with primary and secondary aliphatic amines in polar solvents.

Molecular Structure Analysis

The molecular formula of “2-(2-Aminopurin-9-yl)ethanol” is C7H9N5O. The average mass is 179.179 Da and the mono-isotopic mass is 179.080704 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(2-Aminopurin-9-yl)ethanol” include its molecular formula C7H9N5O and molecular weight 179.18.

Safety and Hazards

“2-(2-Aminopurin-9-yl)ethanol” should be handled with care. It can cause skin irritation and serious eye irritation. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Synthesis routes and methods I

Procedure details

19.92 g (0.1 mole) of 2-amino-4-(2-hydroxyethylamino)-5-nitropyrimidine was suspended in 400 ml of methanol, to which 10 g of wet Raney nickel was then added. The mixture was stirred at a temperature of 30-40° C. for 3 hours. After completion of the reaction, the reaction product was filtered through nitrocellulose, followed by washing. The filtrate was concentrated under reduced pressure. To the remaining concentrate, 100 ml of triethylorthoformate and 10 ml of concentrated hydrochloric acid were added, and the mixture was stirred under reflux for 9 hours at a temperature of 80-90° C. After completion of the reaction, the product was cooled to room temperature, and 200 ml of ethylether was then added thereto. The resulting crystal was filtered, washed and dried, thereby giving 13.44 g (75% yield) of yellowish brown-colored 2-amino-9-(2-hydroxyethyl)purine.

Synthesis routes and methods II

Procedure details

19.92 g (0.1 mole) of 2-amino-4-(2-hydroxyethylamino)-5-nitropyrimidine was suspended in 400 ml of acetic acid, to which 20 g of iron powder was then added. The mixture was stirred at a temperature of 30-40° C. for 3 hours. After completion of the reaction, the reaction product was filtered through nitrocellulose, followed by washing. The filtrate was concentrated under reduced pressure. To the resulting concentrate, 100 ml of triethylorthoformate and 10 ml of concentrated hydrochloric acid were added, and the mixture was stirred under reflux for 9 hours at a temperature of 80-90° C. After completion of the reaction, the crude product was cooled to room temperature, and 200 ml of ethylether was added thereto. The resulting crystal was filtered, washed and dried, thereby giving 10.75 g (60% yield) of yellowish brown-colored 2-amino-9-(2-hydroxyethyl)purine.